Cas no 101365-08-6 (b-D-Glucopyranoside, (3b,7b,9b,10a,16b)-7-hydroxy-9-methyl-3-(b-D-xylopyranosyloxy)-19-norlanosta-5,24-dien-16-yl(9CI))

• Product Name: b-D-Glucopyranoside, (3b,7b,9b,10a,16b)-7-hydroxy-9-methyl-3-(b-D-xylopyranosyloxy)-19-norlanosta-5,24-dien-16-yl(9CI)
• CAS No: 101365-08-6
• MF: C₄₁H₆₈O₁₂
• MW: 752.971434593201
• CID: 200170
• PubChem ID: 180966
• Update Time: 2025-04-19

b-D-Glucopyranoside, (3b,7b,9b,10a,16b)-7-hydroxy-9-methyl-3-(b-D-xylopyranosyloxy)-19-norlanosta-5,24-dien-16-yl(9CI) Chemical and Physical Properties

Names and Identifiers

• [3β-(β-D-Xylopyranosyloxy)-7β-hydroxycucurbita-5,24-dien-16β-yl]β-D-glucopyranoside
• b-D-Glucopyranoside, (3b,7b,9b,10a,16b)-7-hydroxy-9-methyl-3-(b-D-xylopyranosyloxy)-19-norlanosta-5,24-dien-16-yl(9CI)
• hebevinoside VI
• 101365-08-6
• (2R,3S,4R,5R,6R)-2-(hydroxymethyl)-6-[[(7R,9S,10R,13R,14S,16S,17R)-7-hydroxy-4,4,9,13,14-pentamethyl-17-[(2R)-6-methylhept-5-en-2-yl]-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-16-yl]oxy]oxane-3,4,5-triol
• beta-D-Glucopyranoside, (3beta,7beta,9beta,10alpha,16beta)-7- hydroxy-9-methyl-3-(beta-D-xylopyranosyloxy)-19-norlanosta-5,24-dien-16-yl
• 7-Hydroxy-9,10,14-trimethyl-1-(pentopyranosyloxy)-4,9-cyclo-9,10-secocholesta-5,24-dien-16-yl hexopyranoside
• DTXSID50906083
• 6-3-O-beta-D-Xylopyranoside-16-O-beta-D-glucopyranoside

• Inchi： 1S/C41H68O12/c1-20(2)10-9-11-21(3)29-26(51-37-34(49)32(47)31(46)27(18-42)52-37)17-41(8)35-24(43)16-23-22(39(35,6)14-15-40(29,41)7)12-13-28(38(23,4)5)53-36-33(48)30(45)25(44)19-50-36/h10,16,21-22,24-37,42-49H,9,11-15,17-19H2,1-8H3/t21-,22+,24?,25-,26+,27-,28?,29+,30+,31-,32-,33-,34-,35?,36+,37-,39+,40-,41+/m1/s1
• InChI Key： MPXQWAXHGMPSTR-ZKNFPYNUSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1C[C@@]2(C)C3C(C=C4C(C)(C)C(CC[C@@H]4[C@]3(C)CC[C@]2(C)[C@H]1[C@H](C)CC/C=C(\C)/C)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O

Computed Properties

• Exact Mass: 752.471078g/mol
• Monoisotopic Mass: 752.471078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 53
• Rotatable Bond Count: 9
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 753g/mol
• XLogP3: 3.6
• Topological Polar Surface Area: 199Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 843.2°C at 760 mmHg
• Flash Point: 463.7°C
• Refractive Index: 1.595
• PSA: 198.76000
• LogP: 2.56410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides